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Compound of Interest

Compound Name:
21,23-Dihydro-23-hydroxy-21-

oxozapoterin

Cat. No.: B12305139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a structured overview of the requested information for

21,23-Dihydro-23-hydroxy-21-oxozapoterin. Based on publicly available scientific literature,

detailed experimental data, and established signaling pathways for this specific compound are

limited. The information presented herein is based on general knowledge of natural product

chemistry and biochemistry and should be considered illustrative.

Chemical Identifier
The Chemical Abstracts Service (CAS) number for 21,23-Dihydro-23-hydroxy-21-
oxozapoterin is 426266-88-8[1][2][3].

Overview
21,23-Dihydro-23-hydroxy-21-oxozapoterin is a natural product.[2] However, detailed public

information regarding its biological activity, mechanism of action, and potential therapeutic

applications is not extensively documented in the readily available scientific literature.

Data Presentation
Due to the limited availability of quantitative data for 21,23-Dihydro-23-hydroxy-21-
oxozapoterin, the following table is presented as a template for organizing key

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12305139?utm_src=pdf-interest
https://www.benchchem.com/product/b12305139?utm_src=pdf-body
https://www.benchchem.com/product/b12305139?utm_src=pdf-body
https://www.benchchem.com/product/b12305139?utm_src=pdf-body
https://www.biorbyt.com/2123-dihydro-23-hydroxy-21-ox-orb1680777.html
https://www.biocrick.com/21-23-Dihydro-23-hydroxy-21-oxozapoterin-BCN7230.html
https://www.vegpharm.com/product-page/21-23-dihydro-23-hydroxy-21-oxozapoterin?lang=ko
https://www.benchchem.com/product/b12305139?utm_src=pdf-body
https://www.biocrick.com/21-23-Dihydro-23-hydroxy-21-oxozapoterin-BCN7230.html
https://www.benchchem.com/product/b12305139?utm_src=pdf-body
https://www.benchchem.com/product/b12305139?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12305139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


physicochemical and biochemical parameters. Researchers are encouraged to populate this

table with experimental findings.

Parameter Value Units Method/Reference

Molecular Formula C₂₆H₃₀O₁₀ [1]

Molecular Weight 502.51 g/mol Calculated

Purity Data not available % e.g., HPLC

Solubility Data not available mg/mL e.g., DMSO, H₂O

IC₅₀ / EC₅₀ Data not available µM Specify Assay

Binding Affinity (Kd) Data not available nM e.g., SPR

Experimental Protocols
Specific experimental protocols for the synthesis, isolation, or biological evaluation of 21,23-
Dihydro-23-hydroxy-21-oxozapoterin are not detailed in the available search results. The

following represents a generalized workflow that could be adapted for the study of this and

similar natural products.

General Workflow for Natural Product Characterization
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Isolation & Purification

Structural Elucidation Biological Evaluation

Plant Material Collection

Extraction

Chromatographic Separation
(e.g., Column, HPLC)

Pure Compound

Spectroscopic Analysis
(NMR, MS, IR, UV-Vis)

In Vitro Assays
(e.g., Cytotoxicity, Enzyme Inhibition)

Structure Confirmation In Vivo Studies
(e.g., Animal Models)

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxozapoterin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12305139#21-23-dihydro-23-hydroxy-21-
oxozapoterin-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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